Cas no 54688-96-9 (2-BUTENAMIDE, 2-CYANO-3-(2-THIENYL)-)

• Product Name: 2-BUTENAMIDE, 2-CYANO-3-(2-THIENYL)-
• CAS No: 54688-96-9
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 3254449
• PubChem ID: 4052017
• Update Time: 2025-04-21

2-BUTENAMIDE, 2-CYANO-3-(2-THIENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTENAMIDE, 2-CYANO-3-(2-THIENYL)-
• 2-Cyano-3-(2-thienyl)-2-butenamide
• Oprea1_357849
• 54688-96-9
• DTXSID201296391

• Inchi： 1S/C9H8N2OS/c1-6(7(5-10)9(11)12)8-3-2-4-13-8/h2-4H,1H3,(H2,11,12)
• InChI Key： NXFBBUGKNUJZMJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=C(C#N)C(N)=O)C

Computed Properties

• Exact Mass: 192.03573406Da
• Monoisotopic Mass: 192.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 95.1Ų